2-[4-[(4-Bromophenyl)methyl]piperazin-1-yl]pyrimidine

• IUPAC Name: 2-[4-[(4-bromophenyl)methyl]piperazin-1-yl]pyrimidine
• InChI: InChI=1S/C15H17BrN4/c16-14-4-2-13(3-5-14)12-19-8-10-20(11-9-19)15-17-6-1-7-18-15/h1-7H,8-12H2
• InChI Key: GUSXYWVMIBACMK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=C(C=C2)Br)C3=NC=CC=N3
• Molecular Formula: C15H17BrN4
• Molecular Weight: 333.23 g/mol

Description

2-[4-[(4-Bromophenyl)methyl]piperazin-1-yl]pyrimidine is a compound that features a piperazine ring substituted with a bromophenyl group and a pyrimidine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-[(4-Bromophenyl)methyl]piperazin-1-yl]pyrimidine typically involves a multi-step process. One common method includes the following steps:

Formation of the Bromophenyl Intermediate: The starting material, 4-bromobenzyl chloride, is reacted with piperazine to form 4-[(4-bromophenyl)methyl]piperazine.

Coupling with Pyrimidine: The intermediate is then coupled with a pyrimidine derivative under basic conditions to yield the final product.

The reaction conditions often involve the use of solvents such as dichloromethane or ethanol, and bases like potassium carbonate or sodium hydroxide .

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but on a larger scale. This would involve optimizing reaction conditions to maximize yield and purity, as well as implementing efficient purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

2-[4-[(4-Bromophenyl)methyl]piperazin-1-yl]pyrimidine can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives, depending on the reagents used.

Common Reagents and Conditions

Substitution: Reagents like sodium azide or potassium thiocyanate can be used in substitution reactions, typically in the presence of a catalyst such as copper(I) iodide.

Oxidation: Oxidizing agents like potassium permanganate or hydrogen peroxide can be employed.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly used.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution of the bromine atom with an amine would yield an aminophenyl derivative .

Scientific Research Applications

2-[4-[(4-Bromophenyl)methyl]piperazin-1-yl]pyrimidine has several applications in scientific research:

Medicinal Chemistry: It is used in the development of pharmaceuticals, particularly as a scaffold for designing drugs targeting neurological disorders and cancer.

Biological Studies: The compound is studied for its potential effects on various biological pathways and its ability to interact with specific receptors or enzymes.

Chemical Biology: It serves as a tool for probing biological systems and understanding the mechanisms of action of related compounds.

Mechanism of Action

The mechanism of action of 2-[4-[(4-Bromophenyl)methyl]piperazin-1-yl]pyrimidine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can modulate the activity of these targets, leading to various biological effects. For instance, it may inhibit the activity of certain enzymes involved in disease pathways, thereby exerting therapeutic effects .

Comparison with Similar Compounds

Similar Compounds

2-(4-Phenylpiperazin-1-yl)pyrimidine: Similar structure but lacks the bromine atom.

2-(4-Methylpiperazin-1-yl)pyrimidine: Similar structure with a methyl group instead of a bromophenyl group.

Uniqueness

The presence of the bromophenyl group in 2-[4-[(4-Bromophenyl)methyl]piperazin-1-yl]pyrimidine imparts unique chemical properties, such as increased lipophilicity and potential for specific interactions with biological targets. This makes it a valuable compound for drug development and other scientific research applications .